Cas no 2472672-03-8 (3-Oxa-bicyclo3.2.1octan-6-ol)

• Product Name: 3-Oxa-bicyclo3.2.1octan-6-ol
• CAS No: 2472672-03-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD32642508
• CID: 5175166
• Update Time: 2026-03-04

3-Oxa-bicyclo3.2.1octan-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-bicyclo3.2.1octan-6-ol
• 3-Oxa-bicyclo[3.2.1]octan-6-ol

• MDL： MFCD32642508
• Inchi： 1S/C7H12O2/c8-7-2-5-1-6(7)4-9-3-5/h5-8H,1-4H2
• InChI Key： PJXJVKAHPGPGPG-UHFFFAOYSA-N
• SMILES： C12CC(C(O)C1)COC2

Additional information on 3-Oxa-bicyclo3.2.1octan-6-ol

3-Oxa-bicyclo[3.2.1]octan-6-ol (CAS 2472672-03-8): A Versatile Bicyclic Compound for Modern Applications

3-Oxa-bicyclo[3.2.1]octan-6-ol (CAS 2472672-03-8) is a unique bicyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This oxygen-containing bicyclic structure features a fused ring system with an ether linkage, making it a valuable scaffold for drug discovery and specialty chemical synthesis. The compound's 3-oxa-bicyclo[3.2.1]octane core provides exceptional structural rigidity while maintaining synthetic accessibility, properties that are highly sought after in modern medicinal chemistry.

The growing interest in 3-Oxa-bicyclo[3.2.1]octan-6-ol derivatives aligns with current trends in fragment-based drug design and bioisostere development. Researchers are particularly interested in how this bicyclic alcohol compound can serve as a building block for novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies suggest that modifications of the 6-hydroxy position can significantly influence the compound's pharmacological profile, opening new avenues for selective drug development.

From a synthetic chemistry perspective, CAS 2472672-03-8 represents an interesting case study in stereoselective synthesis. The compound's bicyclic framework presents both challenges and opportunities in terms of selective functionalization. Advanced techniques such as asymmetric catalysis and flow chemistry are being explored to optimize the production of 3-Oxa-bicyclo[3.2.1]octan-6-ol and its derivatives, addressing the increasing demand for enantiomerically pure forms in pharmaceutical applications.

The material science applications of 3-Oxa-bicyclo[3.2.1]octan-6-ol are equally promising. Its rigid, oxygenated structure makes it an attractive monomer for high-performance polymers with enhanced thermal stability and mechanical properties. Researchers are investigating its potential in creating novel polyether-based materials for specialized coatings, adhesives, and even biodegradable plastics - topics that align with current sustainability trends in materials development.

Analytical characterization of 3-Oxa-bicyclo[3.2.1]octan-6-ol typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies reveal distinct patterns for the bicyclic protons, while mass spectrometry provides crucial information about fragmentation pathways. These analytical data are essential for quality control in both research and potential industrial-scale production of this specialty chemical compound.

Recent patent literature indicates growing commercial interest in 3-Oxa-bicyclo[3.2.1]octan-6-ol derivatives, particularly in the areas of drug discovery and advanced materials. Several pharmaceutical companies have included this bicyclic scaffold in their portfolios of privileged structures for library development. The compound's CAS number 2472672-03-8 appears with increasing frequency in scientific databases, reflecting its rising importance in chemical research.

Safety and handling considerations for 3-Oxa-bicyclo[3.2.1]octan-6-ol follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this bicyclic alcohol. Researchers should consult the latest safety data sheets for specific handling instructions of CAS 2472672-03-8 in their particular experimental context.

The future outlook for 3-Oxa-bicyclo[3.2.1]octan-6-ol appears bright, with potential applications expanding beyond its current uses. As computational chemistry tools improve, virtual screening of 3-oxa-bicyclo[3.2.1]octane derivatives may uncover new biological targets and material properties. The compound's versatility ensures it will remain relevant in addressing contemporary challenges in medicinal chemistry and materials science, particularly in areas like targeted drug delivery and sustainable polymer development.

For researchers seeking 3-Oxa-bicyclo[3.2.1]octan-6-ol suppliers, it's important to verify the compound's purity and stereochemical composition. Many specialty chemical providers now offer custom synthesis services for CAS 2472672-03-8 and its derivatives, catering to the growing demand from both academic and industrial laboratories. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain the stability of this oxygen-bridged bicyclic compound over extended periods.

In conclusion, 3-Oxa-bicyclo[3.2.1]octan-6-ol (CAS 2472672-03-8) represents an important structural motif in contemporary chemical research. Its unique bicyclic architecture combines synthetic accessibility with diverse application potential, making it a valuable tool for scientists working at the intersection of chemistry, biology, and materials science. As research continues to uncover new properties and applications for this oxygen-containing bicyclic alcohol, its role in advancing scientific and technological innovation is likely to expand significantly in the coming years.